The Discovery and Development of PF-06815189: A Phosphodiesterase 2A Inhibitor
The Discovery and Development of PF-06815189: A Phosphodiesterase 2A Inhibitor
An In-depth Technical Guide for Researchers and Drug Development Professionals
Abstract
PF-06815189 is a potent and selective inhibitor of phosphodiesterase 2A (PDE2A), an enzyme that plays a critical role in cyclic nucleotide signaling. This document provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of PF-06815189. It details the innovative use of late-stage microsomal oxidation to overcome drug-drug interaction liabilities of a lead compound, leading to the identification of PF-06815189. This guide includes a compilation of key in vitro and in vivo data, detailed experimental protocols, and visualizations of the relevant signaling pathways and experimental workflows to serve as a technical resource for researchers in the field of drug discovery and development.
Introduction
Phosphodiesterase 2A (PDE2A) is a dual-substrate enzyme that hydrolyzes both cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[1][2] The activity of PDE2A is allosterically activated by cGMP, which increases the rate of cAMP hydrolysis.[2] This positions PDE2A as a key regulator in the crosstalk between cAMP and cGMP signaling pathways.[1][2] Inhibition of PDE2A has been explored as a therapeutic strategy for a variety of central nervous system disorders, including cognitive impairments and psychosis, by potentiating cyclic nucleotide signaling in the brain.[3][4]
The development of PDE2A inhibitors has been challenged by the need for high potency, selectivity over other PDE families, and favorable pharmacokinetic properties, including minimal risk of drug-drug interactions (DDIs). This guide focuses on PF-06815189, a novel PDE2A inhibitor developed by Pfizer, which emerged from a lead optimization program that successfully addressed DDI risks through a late-stage functionalization strategy.[5][6][7]
Discovery of PF-06815189
The discovery of PF-06815189 stemmed from the optimization of a potent triazinone lead compound (compound 1 ). While compound 1 demonstrated high affinity for PDE2A, it also exhibited significant metabolism by cytochrome P450 (CYP) enzymes, posing a high risk for clinical drug-drug interactions.[5][7] To mitigate this liability, a late-stage oxidation strategy using liver microsomes was employed to introduce polarity and reduce CYP metabolism.[5][7]
Incubation of the lead compound with non-human primate (NHP) liver microsomes led to the identification of several hydroxylated metabolites. One of these metabolites, PF-06815189 (compound 2 ), which features a hydroxymethyl group, retained the high potency of the parent compound while demonstrating a significantly improved metabolic profile.[5][7]
Chemical Synthesis
Following its identification, a scalable chemical synthesis for PF-06815189 was developed. The synthesis involved a multi-step process culminating in the introduction of the key hydroxymethyl group.[5]
Mechanism of Action and Signaling Pathway
PF-06815189 exerts its pharmacological effect by directly inhibiting the catalytic activity of the PDE2A enzyme. By blocking PDE2A, PF-06815189 prevents the breakdown of cAMP and cGMP, leading to an accumulation of these second messengers within the cell. The cGMP-dependent activation of PDE2A's cAMP hydrolytic activity means that in the presence of a PDE2A inhibitor, cGMP can no longer stimulate the degradation of cAMP. This results in a potentiation of both cGMP and, indirectly, cAMP signaling pathways.
// Edges NO -> sGC [label="Activates"]; Receptor -> AC [label="Activates"]; sGC -> cGMP [label="Synthesizes"]; AC -> cAMP [label="Synthesizes"]; cGMP -> PDE2A [label="Allosterically\nActivates", style=dashed]; cAMP -> PDE2A; PDE2A -> cGMP [label="Hydrolyzes", dir=back]; PDE2A -> cAMP [label="Hydrolyzes", dir=back]; PF06815189 -> PDE2A [label="Inhibits", arrowhead=tee]; cGMP -> PKG [label="Activates"]; cAMP -> PKA [label="Activates"]; PKG -> Cellular_Response; PKA -> Cellular_Response; } .dot Caption: PDE2A Signaling Pathway and Inhibition by PF-06815189.
Quantitative Data
The following tables summarize the key quantitative data for PF-06815189 and its lead compound precursor.
Table 1: In Vitro Potency and Physicochemical Properties
| Compound | PDE2A IC50 (nM) | CLogP | TPSA (Ų) |
| Lead Compound (1 ) | 0.6 | 3.1 | 86 |
| PF-06815189 (2 ) | 0.4 | 2.2 | 106 |
| Data sourced from Stepan et al., 2018.[5][7] |
Table 2: In Vitro Metabolic Stability
| Compound | Human Liver Microsomal Clearance (µL/min/mg) |
| Lead Compound (1 ) | 134 |
| PF-06815189 (2 ) | 22 |
| Data sourced from Stepan et al., 2018.[5][7] |
Table 3: In Vivo Pharmacokinetics in Preclinical Species
| Species | CLp (mL/min/kg) | Vdss (L/kg) | t1/2 (h) | F (%) | % Urine |
| Rat | 18 | 1.3 | 1.1 | 100 | 52 |
| Dog | 1.3 | 0.4 | 4.8 | 79 | 48 |
| NHP | 4.0 | 0.8 | 3.6 | 61 | 26 |
| CLp: Plasma Clearance; Vdss: Volume of Distribution at Steady State; t1/2: Half-life; F: Bioavailability. Data sourced from Stepan et al., 2018.[6] |
Experimental Protocols
Late-Stage Microsomal Oxidation
The lead compound 1 was incubated at 37°C in a phosphate buffer (pH 7.4) containing non-human primate liver microsomes and the NADPH-regenerating system (NRS) co-factor. The reaction was monitored over time, and the formation of metabolites was analyzed by liquid chromatography-mass spectrometry (LC-MS). The hydroxylated metabolite, PF-06815189, was isolated and its structure confirmed by nuclear magnetic resonance (NMR) spectroscopy.[5][7]
PDE2A Enzyme Inhibition Assay
The inhibitory activity of PF-06815189 against human PDE2A was determined using a standard in vitro phosphodiesterase assay. The assay measures the conversion of a fluorescently labeled cAMP or cGMP substrate to its corresponding monophosphate by the PDE2A enzyme. The IC50 value was calculated from the concentration-response curve of the inhibitor.
In Vitro Metabolic Stability Assay
The metabolic stability of PF-06815189 was assessed by incubating the compound with human liver microsomes in the presence of NADPH. The disappearance of the parent compound over time was monitored by LC-MS, and the in vitro half-life and intrinsic clearance were calculated.
In Vivo Pharmacokinetic Studies
Pharmacokinetic parameters of PF-06815189 were determined in rat, dog, and non-human primate. The compound was administered intravenously and orally to assess clearance, volume of distribution, half-life, and oral bioavailability. Plasma concentrations of PF-06815189 were measured at various time points using LC-MS/MS. Urine was also collected to determine the extent of renal clearance.[6]
Conclusion
The discovery and development of PF-06815189 exemplifies a successful application of late-stage functionalization to address a critical drug metabolism liability. By employing microsomal oxidation, a metabolite was identified that retained high potency for PDE2A while exhibiting significantly improved pharmacokinetic properties and a reduced risk of drug-drug interactions. The favorable preclinical profile of PF-06815189 makes it a valuable tool for further investigating the therapeutic potential of PDE2A inhibition and a promising candidate for clinical development. This technical guide provides a comprehensive resource for researchers interested in the science and strategy behind the development of this novel PDE2A inhibitor.
References
- 1. Frontiers | Upregulation of Phosphodiesterase 2A Augments T Cell Activation by Changing cGMP/cAMP Cross-Talk [frontiersin.org]
- 2. Upregulation of Phosphodiesterase 2A Augments T Cell Activation by Changing cGMP/cAMP Cross-Talk - PMC [pmc.ncbi.nlm.nih.gov]
- 3. discovery.researcher.life [discovery.researcher.life]
- 4. researchgate.net [researchgate.net]
- 5. pubs.acs.org [pubs.acs.org]
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